5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-[2-(4-methylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17NO3S2/c1-13-2-6-15(7-3-13)22-10-11-23-16-8-4-14(5-9-16)12-17-18(21)20-19(24)25-17/h2-9,12H,10-11H2,1H3,(H,20,21,24)/b17-12+
• InChI Key: WFQPFFJITLTBHJ-SFQUDFHCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)/C=C/3\C(=O)NC(=S)S3
• Molecular Formula: C19H17NO3S2
• Molecular Weight: 371.5 g/mol

Description

5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that belongs to the class of thiazolidinone derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
Studies have shown that 5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one exhibits various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It also exhibits hypoglycemic effects by increasing glucose uptake and glycogen synthesis in skeletal muscle cells. The compound has also been found to possess antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its broad-spectrum pharmacological activity. It exhibits a wide range of pharmacological effects, making it a versatile compound for various research applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. One potential area of research is the development of novel derivatives of the compound with improved pharmacological activity and solubility. Another area of research is the investigation of the compound's potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential interactions with other signaling pathways.

Synthesis Methods

The synthesis of 5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-(4-methylphenoxy) ethylamine with 4-formylbenzoic acid and thiourea in the presence of a catalyst. The resulting product is then subjected to a condensation reaction with 2-bromoethanol to yield the final compound.

Scientific Research Applications

5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential applications in various scientific research areas. It has been found to exhibit anticancer, antidiabetic, antimicrobial, and antioxidant properties. It has also been studied for its potential applications in the treatment of neurodegenerative diseases.